Cas no 1067224-92-3 (jerantinine C)

• Product Name: jerantinine C
• CAS No: 1067224-92-3
• MF: C₂₂H₂₄N₂O₅
• MW: 396.436366081238
• CID: 2072320
• PubChem ID: 25058084
• Update Time: 2025-04-21

jerantinine C Chemical and Physical Properties

Names and Identifiers

• jerantinine C
• (-)-Jerantinine C
• CHEMBL524639
• Q27134640
• 1067224-92-3
• methyl (1R,12R,19S)-12-ethyl-4-hydroxy-5-methoxy-15-oxo-8,16-diazapentacyclo[10.6.1.01,9.02,7.016,19]nonadeca-2,4,6,9,13-pentaene-10-carboxylate
• CHEBI:66121
• methyl (5alpha,12beta,19alpha)-15-hydroxy-16-methoxy-8-oxo-2,3,6,7-tetradehydroaspidospermidine-3-carboxylate
• DTXSID401317539
• methyl (1R,12R,19S)-12-ethyl-4-hydroxy-5-methoxy-15-oxo-8,16-diazapentacyclo(10.6.1.01,9.02,7.016,19)nonadeca-2,4,6,9,13-pentaene-10-carboxylate

• Inchi： 1S/C22H24N2O5/c1-4-21-6-5-17(26)24-8-7-22(20(21)24)13-9-15(25)16(28-2)10-14(13)23-18(22)12(11-21)19(27)29-3/h5-6,9-10,20,23,25H,4,7-8,11H2,1-3H3/t20-,21-,22-/m0/s1
• InChI Key： AMYRFECRZHSHRT-FKBYEOEOSA-N
• SMILES： O=C1C=C[C@@]2(CC)CC(C(=O)OC)=C3[C@@]4(C5C=C(C(=CC=5N3)OC)O)CCN1[C@H]42

Computed Properties

• Exact Mass: 396.16852187g/mol
• Monoisotopic Mass: 396.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 822
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 88.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Plumeran-type alkaloids Plumeran-type alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Plumeran-type alkaloids